Methyl 4-[(3-chloro-2-fluorophenyl)methyl]piperazine-1-carboxylate

• IUPAC Name: methyl 4-[(3-chloro-2-fluorophenyl)methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C13H16ClFN2O2/c1-19-13(18)17-7-5-16(6-8-17)9-10-3-2-4-11(14)12(10)15/h2-4H,5-9H2,1H3
• InChI Key: ILUUIHSZNRUSBM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCN(CC1)CC2=C(C(=CC=C2)Cl)F
• Molecular Formula: C13H16ClFN2O2
• Molecular Weight: 286.73 g/mol

Description

Methyl 4-[(3-chloro-2-fluorophenyl)methyl]piperazine-1-carboxylate is a chemical compound that is commonly used in scientific research. It is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool in many different areas of research. In

Mechanism of Action

The mechanism of action of methyl 4-[(3-chloro-2-fluorophenyl)methyl]piperazine-1-carboxylate is not fully understood. However, it is believed to act as a serotonin receptor agonist, meaning that it binds to and activates serotonin receptors in the brain. This activation can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
Methyl 4-[(3-chloro-2-fluorophenyl)methyl]piperazine-1-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of serotonin in the brain, which can lead to changes in mood and behavior. It has also been shown to have anxiolytic and antidepressant effects. Additionally, it has been shown to have antitumor activity in some cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 4-[(3-chloro-2-fluorophenyl)methyl]piperazine-1-carboxylate in lab experiments is its specificity for serotonin receptors. This allows researchers to study the effects of serotonin activation in a more targeted way. However, one limitation of using this compound is its potential for off-target effects. It is important for researchers to carefully control for these effects in their experiments.

Future Directions

There are many future directions for research involving methyl 4-[(3-chloro-2-fluorophenyl)methyl]piperazine-1-carboxylate. One area of interest is its potential as a treatment for depression and anxiety disorders. Additionally, it may have potential as a tool for studying the role of serotonin in addiction and other behavioral disorders. Further research is also needed to fully understand its mechanism of action and potential side effects.
In conclusion, methyl 4-[(3-chloro-2-fluorophenyl)methyl]piperazine-1-carboxylate is a valuable tool in scientific research. Its specificity for serotonin receptors makes it a useful tool for studying the effects of serotonin activation in the brain. While there are limitations to its use, it has many potential applications in the study of a variety of diseases and disorders. Further research is needed to fully understand its mechanism of action and potential therapeutic uses.

Synthesis Methods

The synthesis method for methyl 4-[(3-chloro-2-fluorophenyl)methyl]piperazine-1-carboxylate involves a series of chemical reactions. The starting materials are 3-chloro-2-fluorobenzyl chloride and piperazine. These two compounds are reacted together in the presence of a base, such as potassium carbonate, to form the intermediate 4-[(3-chloro-2-fluorophenyl)methyl]piperazine. This intermediate is then reacted with methyl chloroformate in the presence of a base, such as triethylamine, to form the final product, methyl 4-[(3-chloro-2-fluorophenyl)methyl]piperazine-1-carboxylate.

Scientific Research Applications

Methyl 4-[(3-chloro-2-fluorophenyl)methyl]piperazine-1-carboxylate has a wide range of scientific research applications. It has been used as a tool in the study of neurotransmitter systems, particularly the serotonin system. It has also been used in the study of drug addiction and the effects of drugs on the brain. Additionally, it has been used in the study of cancer and other diseases.